Cas no 744195-46-8 (5-Chloro-2-(pyridin-4-yl)isonicotinic acid)

5-Chloro-2-(pyridin-4-yl)isonicotinic acid is a heterocyclic compound featuring a pyridine and isonicotinic acid core with a chloro substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. Its bifunctional nature, combining a carboxylic acid group with a chlorinated pyridine moiety, makes it a versatile intermediate for synthesizing more complex molecules, such as ligands or active pharmaceutical ingredients (APIs). The compound's stability and well-defined chemical properties facilitate precise modifications in medicinal chemistry and material science research. Its high purity and consistent performance ensure reliability in synthetic workflows, supporting advancements in drug discovery and specialty chemical development.

5-Chloro-2-(pyridin-4-yl)isonicotinic acid structure

744195-46-8 structure

Product Name:5-Chloro-2-(pyridin-4-yl)isonicotinic acid

CAS No:744195-46-8

MF:C₁₁H₇ClN₂O₂

MW:234.638481378555

CID:4909042

Update Time:2025-10-30

5-Chloro-2-(pyridin-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-(pyridin-4-yl)isonicotinic acid
- 5-Chloro-2-(pyridin-4-yl)isonicotinic acid
- Inchi： 1S/C11H7ClN2O2/c12-9-6-14-10(5-8(9)11(15)16)7-1-3-13-4-2-7/h1-6H,(H,15,16)
- InChI Key： NLYCCEVOWMORFL-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=C1C(=O)O)C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 256
XLogP3: 1.6
Topological Polar Surface Area: 63.1

5-Chloro-2-(pyridin-4-yl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001601-250mg	5-Chloro-2-(pyridin-4-yl)isonicotinic acid	744195-46-8	95%	250mg	$1048.60	2023-09-01
Alichem	A029001601-500mg	5-Chloro-2-(pyridin-4-yl)isonicotinic acid	744195-46-8	95%	500mg	$1651.30	2023-09-01
Alichem	A029001601-1g	5-Chloro-2-(pyridin-4-yl)isonicotinic acid	744195-46-8	95%	1g	$3039.75	2023-09-01

5-Chloro-2-(pyridin-4-yl)isonicotinic acid Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Additional information on 5-Chloro-2-(pyridin-4-yl)isonicotinic acid

5-Chloro-2-(pyridin-4-yl)isonicotinic Acid (CAS No. 744195-46-8)

5-Chloro-2-(pyridin-4-yl)isonicotinic acid (CAS No. 744195-46-8) is a biologically active compound with significant potential in the fields of pharmacology and material science. This compound, characterized by its unique chemical structure, has garnered attention due to its versatile applications and promising research outcomes.

The chemical structure of 5-chloro-2-(pyridin-4-yl)isonicotinic acid comprises a pyridine ring substituted at the 4th position, connected to an isonicotinic acid moiety with a chlorine atom at the 5th position. This arrangement imparts distinct electronic properties, making it a valuable molecule for various chemical reactions and biological assays.

Recent studies have highlighted the compound's role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-chloro-2-(pyridin-4-yl)isonicotinic acid could serve as a lead compound for designing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technology. For instance, recent research demonstrates its potential as a sensing material for detecting heavy metal ions in environmental samples.

The synthesis of 5-chloro-2-(pyridin-4-yl)isonicotinic acid involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production, reducing waste and energy consumption.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interaction with biological targets. These studies reveal that 5-chloro-2-(pyridin-4-yli)sonicotinic acid exhibits strong binding affinities towards certain receptors, further supporting its potential in drug design.

Despite its numerous advantages, the compound's stability under various conditions remains a critical area of investigation. Researchers are exploring methods to enhance its stability without compromising its bioactivity, which could broaden its applicability in real-world scenarios.

In conclusion, 5-chloro-2-(pyridin-4-yli)sonicotinic acid (CAS No. 744195-46-) represents a versatile molecule with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a key player in future scientific advancements.